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Clinical Trial Summary & Comparative Efficacy

The 1975 double-blind clinical trial evaluated the effects of three parasympatholytic drugs—Timepidium

Bromide, Hyoscine-N-Butylbromide, and Prifinium Bromide—against a placebo (physiological saline) on

the gastrointestinal tract in 101 male subjects [1].

The table below summarizes the key efficacy findings from this study:

Drug Assessed
Effect on Gastric Tonus
(Hypotonic Rate)

Effect on Peristaltic
Movement

Effect on Site of Barium
Arrival

Timepidium
Bromide

Significant effect vs.
placebo [1]

Significant effect vs.
placebo [1]

Significant effect vs.
placebo [1]

Hyoscine-N-
Butylbromide

Significant effect vs.
placebo (in control test)

[1]

Significant effect vs.
placebo [1]

No significant difference
from other active drugs [1]

Prifinium Bromide Significant effect vs.

placebo [1]

Significant effect vs.

placebo [1]

No significant difference

from other active drugs [1]
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Drug Assessed
Effect on Gastric Tonus
(Hypotonic Rate)

Effect on Peristaltic
Movement

Effect on Site of Barium
Arrival

Placebo Effect significantly

inferior to active drugs
[1]

Effect significantly

inferior to active drugs
[1]

Effect significantly inferior

to Timepidium [1]

The study concluded that while all three active drugs were effective and not significantly different from each

other in terms of most observed values on gastric form, Timepidium Bromide showed a broader range of

significant effects compared to placebo [1].

Detailed Experimental Protocol

Understanding the methodology is crucial for evaluating the results. Here are the key experimental details

from the study:

Study Design: A double-blind clinical trial, which helps minimize bias from both researchers and
participants.

Subjects: The study involved a total of 101 male human subjects [1].
Interventions: The following drugs and a control were administered:

Timepidium Bromide
Hyoscine-N-Butylbromide

Prifinium Bromide
Placebo (Physiological Saline Solution)

Evaluation Method: Effects on the gastrointestinal tract were assessed roentgenographically
(using X-rays). Specific parameters measured included:

Gastric tonus (scored as hypertonic, normotonic, or hypotonic).
Peristaltic movement of the stomach.

The site of arrival of barium in the GI tract [1].

The following diagram outlines the experimental workflow of the clinical trial:
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Key Context and Limitations for Researchers

When interpreting these results for modern application, several critical factors must be considered:

Historical Data: This single, pivotal study is from 1975. Drug development, clinical trial standards,

and analytical techniques have advanced significantly since then.
Mechanism of Action: Timepidium Bromide is a muscarinic receptor antagonist (anticholinergic)
[2] [3]. It works by blocking acetylcholine to reduce smooth muscle spasms and secretions in the
gastrointestinal tract, which explains its observed effects on gastric motility and tonus [2].

No Recent Clinical Data: The search did not identify any recent, publicly available clinical trials for
Timepidium Bromide. The most current information available pertains to non-clinical studies, such
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as computational analyses of its molecular structure and docking properties [4] [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Comparative studies of parasympatholytic drugs on ... [pubmed.ncbi.nlm.nih.gov]

2. What is Timepidium Bromide Hydrate used for? [synapse.patsnap.com]

3. Timepidium Bromide Hydrate - Drug Targets, Indications, Patents [synapse.patsnap.com]

4. Molecular docking analysis of timepidium with ... [pmc.ncbi.nlm.nih.gov]

5. Computational investigation and antimicrobial activity ... [sciencedirect.com]

6. Synthesis, computational chemical study, antiproliferative ... [pubs.rsc.org]

To cite this document: Smolecule. [Timepidium bromide clinical trial results double-blind study].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b006984#timepidium-bromide-clinical-trial-results-double-blind-

study]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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